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Compound of Interest

1-(hydroxymethyl)-2,3-dihydro-1H-
Compound Name:

inden-1-ol
CAS No.: 1547526-85-1
Cat. No.: B11718120

Get Quote

Executive Summary & Strategic Distinction

The indane ring system offers exceptional rigidity, making it a privileged scaffold for asymmetric
induction.[1] To utilize these molecules effectively, one must distinguish between the two
primary "tools" in this class:

e The "Target" Scaffold (1-Hydroxymethyl-1-indanol): A tertiary alcohol containing a 1,2-diol
motif.[1] It is primarily used as a Chiral Ligand (e.g., for Titanium/Aluminum Lewis acids) or a
Chiral Building Block for quaternary centers.[1] It is not typically used as a covalent
"auxiliary" in the Evans/Ghosh sense, but rather as a non-covalent controller or resolving
agent.[1]

e The "Auxiliary" Standard (cis-1-Amino-2-indanol): The definitive chiral auxiliary for this class.
[1] It forms rigid oxazolidinones (Ghosh's Auxiliary) used in highly enantioselective Aldol,
Diels-Alder, and alkylation reactions (e.g., synthesis of Indinavir).[1]
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This guide provides protocols for synthesizing/using the Diol (as requested) and deploying the
Amino-Indanol (for high-performance auxiliary work).

Technical Mechanism: Why Indane Scaffolds Work
The "Rigid Shield" Effect

Unlike flexible acyclic auxiliaries, the fused bicyclic indane system locks the chiral centers in a
conformation that minimizes degrees of freedom.

o Pi-Stacking: The aromatic ring provides a platform for

interactions with substrates, enhancing facial selectivity.[1]

o Steric Bulk: The C1/C2 substitution pattern forces incoming nucleophiles to attack from the
Re or Si face with >98:2 diastereoselectivity (dr).

Mechanism of Action (DOT Visualization)

The following diagram illustrates the divergent pathways for these two scaffolds:

Formaldehyde
Asymmetric Surrogate > 1-(Hydroxymethyl)- + Ti(OiPr)4 Ti/Al-Diol Asymmetric Catalysis
/ Hydroxymethylation indan-1-ol (Diol) Lewis Acid Complex (Diels-Alder / Ene)

1-Indanone

> Enzymatic/Chemical > cis-1-Amino- + Carbonate Ghosh Auxiliary ) Asymmetric Aldol
Resolution 2-indanol (Oxazolidinone) (>99% ee)

Click to download full resolution via product page

Caption: Divergent synthesis pathways. Top: The requested 1-(hydroxymethyl) diol acts as a
Lewis Acid ligand.[1] Bottom: The amino-indanol acts as a covalent auxiliary.

Protocol A: Using 1-(Hydroxymethyl)indan-1-ol as a
Chiral Ligand

Application: Asymmetric catalysis (e.g., Diels-Alder, Alkylation) or Resolution.[1] Rationale: The
1,2-diol motif (tertiary/primary) forms a tight 5-membered chelate with Lewis acids (Ti, Al, B),
creating a chiral pocket.[1]
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Synthesis (Asymmetric Hydroxymethylation)

Note: This molecule is often made via organocatalytic transfer hydroxymethylation.[1]

Reagents: 1-Indanone, Paraformaldehyde (or surrogate), Chiral Diamine Catalyst (e.g.,
Takemoto catalyst).[1]

Conditions: React 1-indanone with formaldehyde source in wet THF at 0°C.

Purification: Silica gel chromatography (Hexane/EtOAc).

Validation: Check 1H NMR for the characteristic AB system of the -CH20H group
(diastereotopic protons).

Ligand Complex Formation (Titanium Protocol)

e Preparation: In a flame-dried Schlenk flask, dissolve 1-(hydroxymethyl)-2,3-dihydro-1H-
inden-1-ol (1.0 equiv) in dry Toluene.

o Activation: Add Ti(OiPr)4 (1.0 equiv) dropwise at room temperature. Stir for 1 hour to form
the chiral titanate species.

o Application: Cool to -78°C and add substrate (e.g., benzaldehyde + allyltributyltin) for
asymmetric allylation.[1]

o Workup: Quench with 1N HCI. The chiral diol can often be recovered via extraction (it is
more polar than the product).

Protocol B: The "Ghosh Auxiliary" (cis-1-Amino-2-
Indanol)

Application: Absolute stereocontrol in Aldol and Alkylation reactions.[1] Rationale: This is the
industry standard for indane-based auxiliaries. If your goal is "Auxiliary” chemistry (covalent
attachment), this is the protocol you likely need.

Synthesis of the Oxazolidinone Auxiliary

This step converts the amino-indanol into the active "Ghosh Auxiliary" (2-oxazolidinone).
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Step Reagent Conditions Observation

) ) ) Dissolve in dry )
1 cis-1-Amino-2-indanol Clear solution.
CH2CI2 (0.2 M).[1]

Add 1,1'-
) o Mild effervescence
2 CDI (1.1 equiv) Carbonyldiimidazole
(CO2).
at 0°C.
Add Et3N (catalytic) if
3 Base o --
reaction is slow.
Wash with 1N HCI, White solid
4 Workup .
NaHCO3.[1] precipitates.
o Recrystallize from )
5 Crystallization Yield: >90%

EtOH/Hexane.

N-Acylation (Loading the Substrate)

o Deprotonation: Dissolve the Oxazolidinone (from 4.1) in THF at -78°C. Add n-BuLi (1.05

equiv).
e Acylation: Add the acid chloride (e.g., Propionyl Chloride) dropwise.[1]
e Warming: Allow to warm to 0°C over 1 hour.

¢ Result: The "Loaded" Auxiliary is now ready for asymmetric reactions.

The Asymmetric Aldol Reaction (Evans/Ghosh Protocol)

Target: Enantioselective formation of

-hydroxy esters.

e Enolization: To the N-propionyl auxiliary in CH2CI2 (-78°C), add TiCl4 (1.05 equiv) followed
by DIPEA (1.1 equiv).

o Mechanism:[2][3] Forms a rigid Z-enolate chelated by Titanium.[1]
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» Addition: Add the aldehyde (R-CHO) dropwise. Stir for 1 hour at -78°C.

e Quench: Add sat. NH4CI.[1]
o Cleavage (Auxiliary Removal):
o Dissolve crude adduct in THF/H20 (3:1).

o Add LiOH and H202 at 0°C.

o Result: The chiral auxiliary precipitates (recoverable) and the pure chiral acid is in the

agueous phase.

Data & Validation

Comparison of Indane Scaffolds

1-(Hydroxymethyl)-indan-

cis-1-Amino-2-indanol

Feature . -

1-ol (Diol) (Auxiliary)
Primary Role Chiral Ligand / Building Block Covalent Chiral Auxiliary
Bond Type Non-covalent (Coordination) Covalent (Amide/Carbamate)

) Ti-Catalyzed Allylation / Diels-
Key Reaction

Asymmetric Aldol / Alkylation

Alder
Recovery Extraction (Polarity difference) Hydrolysis/Lithium reduction
) ] Widely Available (CAS
Commercial Source Rare (often synthesized)

126456-43-7)

Troubleshooting Key Steps

e Low ee in Diol Ligand Reactions: Ensure the diol is strictly anhydrous. The tertiary -OH is

sterically hindered; ensure Ti(OiPr)4 complexation time is sufficient (>1 hr).

e Poor Yield in Auxiliary Loading: n-BuLi quality is critical.[1] Titrate before use. If the auxiliary

cleaves, lower the temperature to -78°C strictly.
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Note: While "1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol" is a valid chemical entity, the
majority of "Chiral Auxiliary" literature refers to the amino-indanol derivative.[1] Researchers are
advised to confirm whether their target application requires the Diol Ligand (Protocol A) or the
Covalent Auxiliary (Protocol B).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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